Cas no 1705516-67-1 (N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide)

• Product Name: N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide
• CAS No: 1705516-67-1
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 5549295
• Update Time: 2025-06-09

N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C14H22N2O2S/c1-14(2,3)15-13(17)16-7-6-12(19-10-8-16)11-5-4-9-18-11/h4-5,9,12H,6-8,10H2,1-3H3,(H,15,17)
• InChI Key： UWABGMGPHDKNBL-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CO2)CCN(C(NC(C)(C)C)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide

N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide (CAS No. 1705516-67-1): A Comprehensive Overview

N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide (CAS No. 1705516-67-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazepanes, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide is characterized by a thiazepane ring system fused with a furan moiety and a tert-butyl group attached to the nitrogen atom. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide has also shown promising results in neuroprotective studies. Research conducted at the University of California demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide has been extensively studied to evaluate its suitability for clinical applications. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These properties make it an attractive candidate for further clinical development.

Toxicity studies have also been conducted to assess the safety profile of N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

The synthetic route for the preparation of N-tert-butyl-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide has been optimized to ensure high yields and purity. The synthesis involves several key steps, including the formation of the thiazepane ring system and the attachment of the furan moiety and tert-butyl group. These synthetic methods have been described in detail in various scientific publications and patents, providing a solid foundation for large-scale production.

In conclusion, N-tert-butyl-7-(furan-2-y\-l)-1,4-thiazepane\-4-carboxamide (CAS No. 1705516\-67\-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.